Cas no 1820684-03-4 (5-BroMo-2-Methyl-pyridin-4-ylaMine hydrochloride)

• Product Name: 5-BroMo-2-Methyl-pyridin-4-ylaMine hydrochloride
• CAS No: 1820684-03-4
• MF: C₆H₈BrClN₂
• MW: 223.498119354248
• CID: 5524998
• Update Time: 2025-10-21

5-BroMo-2-Methyl-pyridin-4-ylaMine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-BroMo-2-Methyl-pyridin-4-ylaMine hydrochloride
• 5-Bromo-2-methyl-pyridin-4-ylamine HCl

• Inchi： 1S/C6H7BrN2.ClH/c1-4-2-6(8)5(7)3-9-4;/h2-3H,1H3,(H2,8,9);1H
• InChI Key： SLZIJZBBYPLYNW-UHFFFAOYSA-N
• SMILES： NC1C(Br)=CN=C(C)C=1.[H]Cl

Additional information on 5-BroMo-2-Methyl-pyridin-4-ylaMine hydrochloride

Comprehensive Overview of 5-Bromo-2-Methyl-pyridin-4-ylamine Hydrochloride (CAS No. 1820684-03-4)

5-Bromo-2-Methyl-pyridin-4-ylamine Hydrochloride (CAS No. 1820684-03-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the pyridine derivative family, characterized by its unique bromo and methyl functional groups, which enhance its reactivity and applicability in various chemical reactions. The hydrochloride salt form improves its solubility and stability, making it a preferred choice for laboratory and industrial applications.

In recent years, the demand for pyridine derivatives like 5-Bromo-2-Methyl-pyridin-4-ylamine Hydrochloride has surged due to their pivotal role in drug discovery and material science. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are essential in developing antiviral, anticancer, and anti-inflammatory agents. The compound's brominated pyridine structure also makes it valuable for cross-coupling reactions, a hot topic in modern organic chemistry.

The synthesis and application of 5-Bromo-2-Methyl-pyridin-4-ylamine Hydrochloride align with current trends in green chemistry and sustainable synthesis. Scientists are exploring eco-friendly methods to produce such compounds, reducing waste and energy consumption. This focus on sustainability has made CAS No. 1820684-03-4 a subject of interest in academic and industrial research, as evidenced by its frequent appearance in peer-reviewed journals and patent filings.

From a commercial perspective, 5-Bromo-2-Methyl-pyridin-4-ylamine Hydrochloride is available through specialized chemical suppliers, often with high purity grades (>98%) to meet the stringent requirements of pharmaceutical applications. Its pricing and availability are influenced by factors such as raw material costs, production scale, and regional demand. Companies involved in custom synthesis and contract research often seek this compound for its versatility in medicinal chemistry projects.

Safety and handling of 5-Bromo-2-Methyl-pyridin-4-ylamine Hydrochloride follow standard laboratory protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) is recommended during handling to avoid irritation. Storage conditions typically involve keeping the compound in a cool, dry place, away from direct sunlight and moisture, to maintain its stability over time.

In conclusion, 5-Bromo-2-Methyl-pyridin-4-ylamine Hydrochloride (CAS No. 1820684-03-4) is a valuable chemical entity with broad applications in research and industry. Its unique structural features and reactivity profile make it a cornerstone in the development of novel therapeutic agents and advanced materials. As the scientific community continues to explore its potential, this compound is poised to remain a key player in the field of organic synthesis and drug development.